![molecular formula C21H30F2N2O B6089479 3-[2-(3,4-difluorophenyl)ethyl]-1-[(1-ethyl-4-piperidinyl)carbonyl]piperidine](/img/structure/B6089479.png)
3-[2-(3,4-difluorophenyl)ethyl]-1-[(1-ethyl-4-piperidinyl)carbonyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(3,4-difluorophenyl)ethyl]-1-[(1-ethyl-4-piperidinyl)carbonyl]piperidine is a chemical compound that belongs to the class of piperidine derivatives. It is commonly used in scientific research as a tool for studying the mechanisms of action of various biological processes.
Mechanism of Action
The mechanism of action of 3-[2-(3,4-difluorophenyl)ethyl]-1-[(1-ethyl-4-piperidinyl)carbonyl]piperidine involves the inhibition of the dopamine and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters from the synaptic cleft. By inhibiting the reuptake of dopamine and norepinephrine, the compound increases the concentration of these neurotransmitters in the synapse, leading to an increase in their activity.
Biochemical and physiological effects:
The compound has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine, leading to an increase in their activity. It has also been shown to increase the activity of several other neurotransmitters, including serotonin and acetylcholine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[2-(3,4-difluorophenyl)ethyl]-1-[(1-ethyl-4-piperidinyl)carbonyl]piperidine in lab experiments is its potent inhibitory effect on the reuptake of dopamine and norepinephrine. This makes it a useful tool for studying the mechanisms of action of these neurotransmitters. However, one of the limitations of using the compound is its potential for toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of 3-[2-(3,4-difluorophenyl)ethyl]-1-[(1-ethyl-4-piperidinyl)carbonyl]piperidine in scientific research. One potential direction is its use in the study of the mechanisms of action of other neurotransmitters, such as serotonin and acetylcholine. Another potential direction is its use in the development of new drugs for the treatment of various psychiatric and neurological disorders, such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). Additionally, further research is needed to investigate the potential toxicity of the compound and to develop new methods for its synthesis that are more efficient and environmentally friendly.
Synthesis Methods
The synthesis of 3-[2-(3,4-difluorophenyl)ethyl]-1-[(1-ethyl-4-piperidinyl)carbonyl]piperidine involves several steps. One of the most commonly used methods involves the reaction of 3,4-difluorophenylacetic acid with ethylmagnesium bromide, followed by the addition of piperidine and subsequent acylation with ethyl chloroformate.
Scientific Research Applications
The compound has been extensively used in scientific research as a tool for studying the mechanisms of action of various biological processes. It has been shown to have a potent inhibitory effect on the reuptake of dopamine and norepinephrine, which are neurotransmitters that play a crucial role in the regulation of mood, attention, and motivation.
properties
IUPAC Name |
[3-[2-(3,4-difluorophenyl)ethyl]piperidin-1-yl]-(1-ethylpiperidin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30F2N2O/c1-2-24-12-9-18(10-13-24)21(26)25-11-3-4-17(15-25)6-5-16-7-8-19(22)20(23)14-16/h7-8,14,17-18H,2-6,9-13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAEVTUUQEQCSHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)C(=O)N2CCCC(C2)CCC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.